(4R,5R,6S)-3-Diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
(4R,5R,6S)-3-Diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
137049-39-9
VCID:
VC0180487
InChI:
InChI=1S/C22H22NO8P/c1-13-18-17(14(2)24)21(25)23(18)19(22(26)27)20(13)31-32(28,29-15-9-5-3-6-10-15)30-16-11-7-4-8-12-16/h3-14,17-18,24H,1-2H3,(H,26,27)/t13-,14-,17-,18-/m1/s1
SMILES:
CC1C2C(C(=O)N2C(=C1OP(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4)C(=O)O)C(C)O
Molecular Formula:
C22H22NO8P
Molecular Weight:
459.4 g/mol
(4R,5R,6S)-3-Diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
CAS No.: 137049-39-9
Main Products
VCID: VC0180487
Molecular Formula: C22H22NO8P
Molecular Weight: 459.4 g/mol
![(4R,5R,6S)-3-Diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid - 137049-39-9](/images/no_structure.jpg)
| CAS No. | 137049-39-9 |
|---|---|
| Product Name | (4R,5R,6S)-3-Diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
| Molecular Formula | C22H22NO8P |
| Molecular Weight | 459.4 g/mol |
| IUPAC Name | (4R,5R,6S)-3-diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H22NO8P/c1-13-18-17(14(2)24)21(25)23(18)19(22(26)27)20(13)31-32(28,29-15-9-5-3-6-10-15)30-16-11-7-4-8-12-16/h3-14,17-18,24H,1-2H3,(H,26,27)/t13-,14-,17-,18-/m1/s1 |
| Standard InChIKey | IMFDTBVOEVPJCL-DTTOXWODSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1OP(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4)C(=O)O)[C@@H](C)O |
| SMILES | CC1C2C(C(=O)N2C(=C1OP(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4)C(=O)O)C(C)O |
| Canonical SMILES | CC1C2C(C(=O)N2C(=C1OP(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4)C(=O)O)C(C)O |
| Synonyms | (4R,5R,6S)-3-(Diphenoxy-phosphoryloxy)-6-((R)-1-hydroxy-ethyl)-4-Methyl-7-oxo-1-aza-bicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
| PubChem Compound | 15982593 |
| Last Modified | Nov 11 2021 |
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